Eicosapentaenoic Acid-d5
Eicosapentaenoic Acid-d5
Eicosapentaenoic Acid-d5 (EPA-d5; Item No. 90110) contains five deuterium atoms at the 19, 19/', 20, 20, and 20 positions. It is intended for use as an internal standard for the quantification of EPA by GC- or LC-mass spectrometry. EPA is an ω-3 fatty acid abundantly available in marine organisms. It is oxygenated by COX-1 and COX-2 at rates of about 5% and 30%, respectively, compared to arachidonic acid (Item No. 90010). EPA has been shown to offer protection against coronary heart disease, thrombosis, ischemic brain injury, scaly dermatitis, and some inflammatory diseases.
Brand Name:
Vulcanchem
CAS No.:
1197205-73-4
VCID:
VC0026134
InChI:
InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-19H2,1H3,(H,21,22)/b4-3-,7-6-,10-9-,13-12-,16-15-/i1D3,2D2
SMILES:
CCC=CCC=CCC=CCC=CCC=CCCCC(=O)O
Molecular Formula:
C20H30O2
Molecular Weight:
307.5 g/mol
Eicosapentaenoic Acid-d5
CAS No.: 1197205-73-4
Reference Standards
VCID: VC0026134
Molecular Formula: C20H30O2
Molecular Weight: 307.5 g/mol
CAS No. | 1197205-73-4 |
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Product Name | Eicosapentaenoic Acid-d5 |
Molecular Formula | C20H30O2 |
Molecular Weight | 307.5 g/mol |
IUPAC Name | (5Z,8Z,11Z,14Z,17Z)-19,19,20,20,20-pentadeuterioicosa-5,8,11,14,17-pentaenoic acid |
Standard InChI | InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-19H2,1H3,(H,21,22)/b4-3-,7-6-,10-9-,13-12-,16-15-/i1D3,2D2 |
Standard InChIKey | JAZBEHYOTPTENJ-YSTLBCQOSA-N |
Isomeric SMILES | [2H]C([2H])([2H])C([2H])([2H])/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)O |
SMILES | CCC=CCC=CCC=CCC=CCC=CCCCC(=O)O |
Canonical SMILES | CCC=CCC=CCC=CCC=CCC=CCCCC(=O)O |
Appearance | Assay:≥99% deuterated forms (d1-d5)A solution in ethanol |
Description | Eicosapentaenoic Acid-d5 (EPA-d5; Item No. 90110) contains five deuterium atoms at the 19, 19/', 20, 20, and 20 positions. It is intended for use as an internal standard for the quantification of EPA by GC- or LC-mass spectrometry. EPA is an ω-3 fatty acid abundantly available in marine organisms. It is oxygenated by COX-1 and COX-2 at rates of about 5% and 30%, respectively, compared to arachidonic acid (Item No. 90010). EPA has been shown to offer protection against coronary heart disease, thrombosis, ischemic brain injury, scaly dermatitis, and some inflammatory diseases. |
Synonyms | (5Z,8Z,11Z,14Z,17Z)-5,8,11,14,17-Eicosapentaenoic Acid-d5; (all-Z)-5,8,11,14,17-Eicosapentaenoic Acid-d5; EPA-d5; EPA 45G-d5; Icosapent-d5; Icosapentaenoic Acid-d5; Incromega E 7010SR-d5; Ropufa 70-d5; Timnodonic Acid-d5; |
PubChem Compound | 24778482 |
Last Modified | Nov 11 2021 |
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